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Compound of Interest

Compound Name: Dihydroactinidiolide

Cat. No.: B095004

For Researchers, Scientists, and Drug Development Professionals
Introduction:

Dihydroactinidiolide is a naturally occurring volatile terpene and a member of the
benzofurans class of organic compounds.[1] It is found in a variety of natural sources, including
black tea, tobacco, mangoes, and fenugreek.[2][3] This compound is of significant interest to
researchers due to its pleasant, sweet, tea-like aroma, which has led to its use as a fragrance
and flavoring agent.[2][4] Beyond its sensory properties, dihydroactinidiolide exhibits a range
of biological activities, including antioxidant, antibacterial, anticancer, and neuroprotective
effects, making it a molecule of interest for further investigation in drug development.[5] It also
functions as a pheromone for several insect species, such as the red fire ant.[2]

This technical guide provides a comprehensive overview of the physical and chemical
properties of dihydroactinidiolide, presents generalized experimental workflows for its study,
and visualizes its potential biological interactions.

Physical Properties

The physical characteristics of dihydroactinidiolide are summarized in the table below. These
properties are essential for its handling, formulation, and application in various experimental
and industrial settings.
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Property Value Source(s)

Molecular Formula C11H1602 [61[7]

Molecular Weight 180.24 g/mol [2][6][8]
Clear, colorless to pale yellow

Appearance liquid or off-white solid [6][9][10]
crystalline powder.
Sweet, tea-like, musky, or

Odor coumarin-like aroma with fruity — [1][2][6]
and woody notes.

Melting Point 40-43 °C [1][10][11]

Boiling Point 295-297 °C at 760 mmHg [1191112]

Density 1.051-1.058 g/cm? [6][12]
Insoluble in water; soluble in

Solubility nonpolar solvents, ethanol,
ether, and chloroform.[6][9][13]

Flash Point >100 °C (>212 °F) [91[14]
0.001 mmHg at 25 °C

Vapor Pressure [91[14]

(estimated)

logP (o/w)

22-26

[9]

CAS Number

17092-92-1, 15356-74-8

[1](2][12]

Chemical Properties

Dihydroactinidiolide is a bicyclic monoterpenoid lactone. Its structure, featuring a fused

furanone and cyclohexane ring system, is the basis for its chemical reactivity and biological

activity. It is known to be formed from the photooxidation of carotenoid-like structures.[1] The

compound is generally stable in most media.[14]

Spectral Data
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The structural elucidation of dihydroactinidiolide relies on various spectroscopic techniques.

While specific spectral data from individual research papers are not provided here, the

following table outlines the key spectroscopic methods used for its characterization.

Spectroscopic Technique

Purpose

1H NMR Spectroscopy

To determine the number and types of protons
in the molecule, their chemical environments,
and their connectivity through spin-spin

coupling.

13C NMR Spectroscopy

To identify the number and types of carbon
atoms, including carbonyl, olefinic, and aliphatic

carbons.

Infrared (IR) Spectroscopy

To identify functional groups, particularly the
characteristic strong absorption of the lactone
carbonyl (C=0) group and C-O stretching

vibrations.

Mass Spectrometry (MS)

To determine the molecular weight and
fragmentation pattern, which aids in confirming

the molecular formula and structural features.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological testing of
dihydroactinidiolide are typically found in peer-reviewed scientific literature and patents.

Below is a generalized workflow for the isolation and characterization of dihydroactinidiolide

from a natural source.

General Workflow for Isolation and Characterization
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Extraction

Plant Material Collection and Preparation

l

Solvent Extraction (e.g., using hexane or dichloromethane)

l

Crude Extract

PurifiLation

Column Chromatography (e.g., Silica Gel)

l

Fraction Collection

l

Further Purification (e.g., HPLC)

l

Isolated Dihydroactinidiolide

Structural Elu%dation

Spectroscopic Analysis

oy

NMR (*H, 2C) MS IR

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of Dihydroactinidiolide.
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Biological Activity and Potential Pathways

Dihydroactinidiolide has been reported to possess several biological activities, suggesting its
interaction with various cellular pathways. As an inhibitor of acetylcholinesterase (AChE), it has
potential applications in neuroprotective research.[5]

The following diagram illustrates the reported biological activities and its role as an enzyme
inhibitor.

Biological Activities

Antioxidant Activity

Antibacterial Activity
Dihydroactinidiptide

D|hydroact|n|d|ol|deD—> Anticancer Activity

\F\Ieuroprotecnve Effect
Enzyme Inhibition

aCtS on Acetylcholinesterase (AChE)

Click to download full resolution via product page
Caption: Reported biological activities of Dihydroactinidiolide.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
investigation of dihydroactinidiolide is ongoing, and further research is required to fully
elucidate its mechanisms of action and therapeutic potential. For specific experimental
procedures, consult the primary scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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